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Compound of Interest

Compound Name: 2-Chloro-4,6-dimethoxypyridine

Cat. No.: B011224 Get Quote

Technical Guide: Physicochemical Properties of
2-Chloro-4,6-dimethoxypyrimidine
An In-depth Analysis for Researchers and Drug Development Professionals

Disclaimer: This technical guide addresses the physical properties of 2-Chloro-4,6-

dimethoxypyrimidine. Extensive searches did not yield specific data for "2-Chloro-4,6-
dimethoxypyridine." Due to the similarity in nomenclature, it is plausible that the request

pertained to the widely documented pyrimidine derivative. The following data is exclusively for

2-Chloro-4,6-dimethoxypyrimidine.

This document provides a comprehensive overview of the physical properties, specifically the

melting and boiling points, of 2-Chloro-4,6-dimethoxypyrimidine. It is intended to serve as a

valuable resource for researchers, scientists, and professionals engaged in drug development

and agrochemical synthesis.

Physical and Chemical Properties
2-Chloro-4,6-dimethoxypyrimidine is a versatile chemical intermediate, primarily utilized in the

synthesis of pharmaceuticals and herbicides.[1][2] Its chemical structure, featuring a pyrimidine

core with chloro and dimethoxy substitutions, imparts specific reactivity and solubility

characteristics.[1]
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Table 1: Physical Properties of 2-Chloro-4,6-dimethoxypyrimidine

Property Value Source(s)

Melting Point 100 - 105 °C [1][3]

101.5 - 102.5 °C [4]

101.0 - 105.0 °C [5]

Boiling Point 317.1 ± 22.0 °C at 760 mmHg [2]

Molecular Formula C6H7ClN2O2 [1][3]

Molecular Weight 174.58 g/mol [1][3]

Appearance
White to light yellow powder or

crystal
[1][5]

Experimental Protocols
Determination of Melting Point

While specific experimental details for the cited melting points are not exhaustively provided in

the search results, a general methodology can be inferred. The melting point of a crystalline

solid like 2-Chloro-4,6-dimethoxypyrimidine is typically determined using a melting point

apparatus.

Apparatus: A calibrated digital melting point apparatus or a traditional Thiele tube with a

calibrated thermometer.

Procedure:

A small, dry sample of the purified crystalline compound is packed into a capillary tube.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a controlled rate.
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The temperature at which the substance first begins to melt and the temperature at which

it is completely liquid are recorded as the melting point range.

Purification: The precision of the melting point is indicative of the sample's purity. One of the

cited values was obtained after purification by silica gel chromatography.[4]

Determination of Boiling Point

The boiling point is a key physical constant for a liquid. However, for a high-boiling solid like 2-

Chloro-4,6-dimethoxypyrimidine, this value is often predicted or determined under reduced

pressure. The provided boiling point is a calculated value.[2]

Synthesis of 2-Chloro-4,6-dimethoxypyrimidine
The synthesis of 2-Chloro-4,6-dimethoxypyrimidine is a critical process for its application as an

intermediate. One documented method involves the diazotization of 2-amino-4,6-

dimethoxypyrimidine.[4][6] A generalized workflow for this synthesis is outlined below.
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Synthesis Workflow

Start: 2-amino-4,6-dimethoxypyrimidine in HCl

Diazotization:
Add NaNO2 at -15°C

Neutralization:
Add NaOH to pH 7 at -5°C

Filtration:
Collect crude product

Extraction:
with Ethyl Acetate

Purification:
Silica Gel Chromatography

Final Product:
2-Chloro-4,6-dimethoxypyrimidine

Click to download full resolution via product page

Caption: Synthesis workflow of 2-Chloro-4,6-dimethoxypyrimidine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b011224?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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